
pyrithione sodium toxicity comparison other
biocides

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Pyrithione Sodium

CAS No.: 3811-73-2

Cat. No.: S574771

Get Quote

Toxicity & Efficacy Profile of Sodium Pyrithione

Aspect Summary of Findings Key Experimental Data & Context

General Toxicity Low acute toxicity; specific,

reversible neurotoxicity in some
rodents (hind limb paralysis), and

eye damage in species with a
tapetum lucidum (e.g., dogs) [1].

Symptoms are species-specific. Eye

damage is linked to high zinc content in
ocular tissue and is not expected in

humans [1].

Ecotoxicity Toxic to marine organisms at low
concentrations. Zinc pyrithione

(related compound) shows high
toxicity to marine amphipods [2].

96-h LC50 for Zinc Pyrithione in marine
amphipods: 21.5 µg/L; sub-lethal effects

on growth at even lower concentrations
(EC50: 5.4 µg/L) [2].

Efficacy vs.
Bacteria

Effective against planktonic and
sessile sulfate-reducing bacteria

(SRB); also effective against fungi,
Gram-positive, and Gram-negative

bacteria [3] [1].

At 80 mg/L, SPT reduced planktonic and
sessile SRB on carbon steel to

undetectable levels. Corrosion inhibition
efficiency exceeded 80% (based on weight

loss) [3].

Mechanism of
Action

Multi-factor biocidal action [1]. (1) Inhibition of alcohol dehydrogenase; (2)

Disturbance of proton gradients in cell

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s574771?utm_src=pdf-body
https://www.smolecule.com/products/s574771?utm_src=pdf-interest
https://www.chemicalbook.com/article/sodium-pyrithione-toxic-effects-modes-of-action-and-mechanism-of-action.htm
https://www.chemicalbook.com/article/sodium-pyrithione-toxic-effects-modes-of-action-and-mechanism-of-action.htm
https://link.springer.com/article/10.1007/s13530-012-0135-4
https://link.springer.com/article/10.1007/s13530-012-0135-4
https://www.sciencedirect.com/science/article/abs/pii/S0010938X18311004
https://www.chemicalbook.com/article/sodium-pyrithione-toxic-effects-modes-of-action-and-mechanism-of-action.htm
https://www.sciencedirect.com/science/article/abs/pii/S0010938X18311004
https://www.chemicalbook.com/article/sodium-pyrithione-toxic-effects-modes-of-action-and-mechanism-of-action.htm
https://www.smolecule.com/products/s574771?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Aspect Summary of Findings Key Experimental Data & Context

membranes; (3) Acts as an antimetabolite

of pyridoxal; (4) Production of oxygen
radicals via iron complex formation [1].

Carcinogenicity &
Genotoxicity

Not carcinogenic in mice or rats; no
genotoxic effects observed in

several standard tests (e.g.,
Salmonella mutagenicity test,

micronucleus test) [1].

Testing was limited by the substance's
cytotoxicity. No in vivo evidence of

genotoxicity or carcinogenicity was found
[1].

Experimental Protocols for Key Data

For researchers looking to replicate or understand the basis of the above data, here are summaries of the key

experimental methodologies.

Efficacy Against SRB & Corrosion Inhibition [3]: The study used X80 carbon steel coupons
exposed to simulated oilfield produced water containing Sulfate-Reducing Bacteria (SRB). Sodium

pyrithione was dosed at 80 mg/L. The protocol involved monitoring planktonic and sessile SRB
counts and measuring corrosion rates through weight loss analysis and electrochemical
measurements (like polarization resistance). The corrosion inhibition efficiency was calculated from
the weight loss data.

Ecotoxicity Testing on Marine Amphipods [2]: The acute and sub-lethal toxicity of pyrithione
biocides was tested on the marine amphipod Elasmopus rapax. For acute toxicity, the standard 96-
hour static non-renewal test was conducted to determine the median lethal concentration (LC50).
For sub-lethal effects, a 7-day waterborne exposure was followed by measurements of the RNA/DNA
ratio (a biomarker for cellular growth) and total lipid content in the organisms. The median effect
concentration (EC50) was then determined based on the RNA/DNA response.

Mechanism of Action Diagram

The biocidal action of sodium pyrithione is a complex process involving multiple cellular targets, as

visualized below.
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Mechanisms of Biocidal Action

Cellular Consequences

Sodium Pyrithione

Inhibition of Metaloenzymes
(e.g., Alcohol Dehydrogenase)

Disruption of Proton Gradients
Across Cell Membranes

Antimetabolite Activity
(Mimics Pyridoxal - Vitamin B6)

Generation of Reactive Oxygen Species
(ROS) via Iron Chelation

Disruption of Metabolism
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Loss of Membrane Integrity
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Inhibition of Enzymatic Reactions
& Cellular Metabolism

Oxidative Damage to
Cellular Components

Cell Growth Inhibition
and Death
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Research Context and Comparisons

When evaluating sodium pyrithione, it is helpful to consider the following broader contexts from recent

research:

Environmental Concerns of Booster Biocides: Zinc pyrithione is widely used as a "booster
biocide" in anti-fouling paints, often in combination with copper [4]. This has raised environmental

concerns due to its toxicity to non-target marine organisms, prompting research into more sustainable
alternatives like polymer-based foul-release coatings [5].

The Biocide Resistance Challenge: The widespread use of biocides has led to concerns about
decreased bacterial susceptibility and the potential for cross-resistance to antibiotics [6]. This is a

significant consideration for long-term efficacy and public health. The mode of action, targeting
multiple cellular pathways, is a key feature that may help mitigate resistance compared to single-

target agents [6].
Regulatory Oversight: In regions like Canada, the authorization to sell a biocide requires a rigorous

application process where the manufacturer must demonstrate that the benefits of the product
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outweigh its risks [7] [8]. This underscores the importance of comprehensive toxicity and efficacy

data.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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